Cas no 59698-21-4 (5-Cyclopropyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one)
5-Cyclopropyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one is a heterocyclic compound featuring a pyrimidinone core substituted with a cyclopropyl group at the 5-position and a thioxo moiety at the 2-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The cyclopropyl ring enhances steric and electronic properties, while the thioxo group offers versatility in further functionalization. Its dihydro-pyrimidin-4-one scaffold is of interest in medicinal chemistry due to its resemblance to biologically active motifs. The compound serves as a valuable intermediate in the synthesis of more complex molecules, particularly those targeting enzyme inhibition or receptor modulation. Its stability and well-defined reactivity profile make it suitable for rigorous synthetic workflows.
59698-21-4 structure
Product Name:5-Cyclopropyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one
CAS No:59698-21-4
MF:C7H8N2OS
MW:168.216219902039
MDL:MFCD10688279
CID:1078006
PubChem ID:12276309
Update Time:2025-05-28
5-Cyclopropyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
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- 5-Cyclopropyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one
- Z1741970886
- SB55693
- 5-Cyclopropyl-2-mercaptopyrimidin-4-ol
- 5-cyclopropyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
- EN300-6857237
- SCHEMBL3384992
- G19830
- 59698-21-4
- DB-219470
- CS-0367091
- 5-cyclopropyl-2-sulfanyl-3,4-dihydropyrimidin-4-one
- 5-cyclopropyl-2-sulfanylidene-1H-pyrimidin-4-one
- 5-cyclopropyl-2-thiouracil
- MFCD10688279
- AKOS006228498
-
- MDL： MFCD10688279
- Inchi： 1S/C7H8N2OS/c10-6-5(4-1-2-4)3-8-7(11)9-6/h3-4H,1-2H2,(H2,8,9,10,11)
- InChI Key： QDZCJOQOJDJXCQ-UHFFFAOYSA-N
- SMILES： S=C1NC=C(C(N1)=O)C1CC1
Computed Properties
- Exact Mass: 168.03573406g/mol
- Monoisotopic Mass: 168.03573406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 73.2Ų
5-Cyclopropyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one Security Information
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Hazardous Material Identification：
- HazardClass：IRRITANT
5-Cyclopropyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 046402-10g |
5-Cyclopropyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one |
59698-21-4 | 95%+ | 10g |
￡995.00 | 2022-02-28 | |
| Fluorochem | 046402-1g |
5-Cyclopropyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one |
59698-21-4 | 95%+ | 1g |
￡180.00 | 2022-02-28 | |
| Fluorochem | 046402-5g |
5-Cyclopropyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one |
59698-21-4 | 95%+ | 5g |
￡576.00 | 2022-02-28 | |
| TRC | C998915-50mg |
5-Cyclopropyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one |
59698-21-4 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C998915-100mg |
5-Cyclopropyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one |
59698-21-4 | 100mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C998915-500mg |
5-Cyclopropyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one |
59698-21-4 | 500mg |
$ 295.00 | 2022-06-06 | ||
| Matrix Scientific | 032299-250mg |
5-Cyclopropyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one |
59698-21-4 | 250mg |
$142.00 | 2023-09-06 | ||
| Apollo Scientific | OR318036-1g |
5-Cyclopropyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one |
59698-21-4 | 95+% | 1g |
£282.00 | 2025-02-20 | |
| Apollo Scientific | OR318036-5g |
5-Cyclopropyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one |
59698-21-4 | 95+% | 5g |
£837.00 | 2025-02-20 | |
| Apollo Scientific | OR318036-10g |
5-Cyclopropyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one |
59698-21-4 | 95+% | 10g |
£1424.00 | 2025-02-20 |
5-Cyclopropyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:59698-21-4)5-Cyclopropyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one
Order Number:A1167915
Stock Status:in Stock
Quantity:1g/5g/10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:10
Price ($):496.0/1589.0/2744.0
Email:sales@amadischem.com
5-Cyclopropyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:59698-21-4)5-Cyclopropyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one
Purity:99%/99%/99%
Quantity:1g/5g/10g
Price ($):496.0/1589.0/2744.0